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Compound of Interest

Compound Name: 6-Hydroxy-1-indanone

Cat. No.: B1631100 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the proper use of 6-Hydroxy-1-indanone, ensuring a secure laboratory

environment.

Understanding the Risks
6-Hydroxy-1-indanone is a compound that requires careful handling due to its potential health

hazards. It is harmful if swallowed, can cause skin irritation, may lead to an allergic skin

reaction, and results in serious eye irritation[1][2]. Adherence to proper safety protocols is

crucial to minimize exposure and ensure personal and environmental safety.

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the consistent and correct use of Personal

Protective Equipment. The following table outlines the recommended PPE for handling 6-
Hydroxy-1-indanone.
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PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved N95 or P2

respirator

Required when dusts are

generated to prevent

inhalation[2].

Eye Protection
Chemical safety goggles or

face shield

To protect against dust

particles and splashes,

preventing serious eye

irritation[2][3].

Hand Protection
Impervious chemical-resistant

gloves

To prevent skin contact,

irritation, and potential allergic

reactions[2].

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Quantitative Hazard and Physical Data
A summary of key quantitative data for 6-Hydroxy-1-indanone is provided below for quick

reference.

Property Value Source

Molecular Weight 148.16 g/mol [1][2]

Melting Point 154-158 °C [2][4]

Oral LD50 500.1 mg/kg

Operational Plan for Safe Handling
A systematic approach to handling 6-Hydroxy-1-indanone is essential for laboratory safety.

The following workflow outlines the key steps from preparation to disposal.
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Operational Workflow for Handling 6-Hydroxy-1-indanone

Preparation

Handling

Post-Handling & Disposal

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Consult

Don Appropriate PPE

Inform

Work in a Well-Ventilated Area

Proceed to

Weigh and Handle as a Solid

Execute

Avoid Dust Generation

Ensure

Decontaminate Work Area

Upon Completion

Dispose of Waste in Labeled, Sealed Containers

Followed by

Remove and Dispose of PPE Properly

Then

Wash Hands Thoroughly

Finally
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Operational Workflow Diagram
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Step-by-Step Handling Protocol:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

SDS Review: Carefully read the Safety Data Sheet (SDS) for 6-Hydroxy-1-indanone to be

fully aware of its hazards and safety precautions.

PPE: Put on all required personal protective equipment as detailed in the table above.

Ventilation: Ensure you are working in a well-ventilated area, such as a chemical fume hood,

especially when handling the solid form to avoid dust inhalation[5].

Handling: When weighing and transferring the solid, do so carefully to minimize the

generation of dust.

Decontamination: After handling, decontaminate the work surface with an appropriate

solvent.

Waste Disposal: Dispose of any waste material, including contaminated consumables, in a

clearly labeled, sealed container. Waste must be disposed of in accordance with national and

local regulations. Do not mix with other waste.

PPE Removal: Remove and dispose of gloves and any other contaminated disposable PPE

in the designated waste container.

Hygiene: Wash your hands thoroughly with soap and water after completing your work.

Hazard Management Logic
The relationship between hazard identification, risk assessment, and the implementation of

control measures, including PPE, is a foundational concept in laboratory safety.
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Hazard Management for 6-Hydroxy-1-indanone

Identification

Assessment

Control Measures

Identify Hazards:
- Skin Irritant
- Eye Irritant

- Allergen
- Harmful if Swallowed

Assess Risks:
- Exposure during weighing

- Inhalation of dust
- Accidental ingestion

- Skin/eye contact

Leads to

Engineering Controls:
- Fume Hood

Requires

Administrative Controls:
- Safe Work Procedures

- Training

Requires

Personal Protective Equipment (PPE):
- Gloves

- Goggles
- Respirator

Requires
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Hazard Management Flowchart

Disposal Plan
Proper disposal of 6-Hydroxy-1-indanone and its containers is critical to prevent

environmental contamination and ensure safety.

Step-by-Step Disposal Protocol:
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Segregation: Keep waste 6-Hydroxy-1-indanone separate from other chemical waste

streams.

Containerization: Place the waste in its original container or a compatible, properly labeled,

and sealed waste container.

Labeling: Ensure the waste container is clearly labeled with the chemical name and

associated hazards.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for disposal through an approved waste disposal plant, adhering to all

local and national regulations. Uncleaned containers should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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